Cas no 2228722-78-7 (4-(2-bromoethyl)-2-methoxy-6-methylpyridine)

• Product Name: 4-(2-bromoethyl)-2-methoxy-6-methylpyridine
• CAS No: 2228722-78-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6341391
• PubChem ID: 146278365
• Update Time: 2025-05-27

4-(2-bromoethyl)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-2-methoxy-6-methylpyridine
• 2228722-78-7
• SCHEMBL21597022
• EN300-1917429

• Inchi： 1S/C9H12BrNO/c1-7-5-8(3-4-10)6-9(11-7)12-2/h5-6H,3-4H2,1-2H3
• InChI Key： XMLXGUAAVDPJEC-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-(2-bromoethyl)-2-methoxy-6-methylpyridine

Comprehensive Analysis of 4-(2-bromoethyl)-2-methoxy-6-methylpyridine (CAS No. 2228722-78-7)

4-(2-bromoethyl)-2-methoxy-6-methylpyridine (CAS No. 2228722-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a 2-methoxy-6-methylpyridine core with a 2-bromoethyl substituent at the 4-position. Such structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The compound's CAS number 2228722-78-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers and manufacturers often search for "4-(2-bromoethyl)-2-methoxy-6-methylpyridine supplier" or "CAS 2228722-78-7 synthesis method," reflecting its niche yet growing demand. Its applications span from being a building block in heterocyclic chemistry to a precursor in the development of bioactive molecules, aligning with trends in personalized medicine and sustainable agrochemicals.

In recent years, the rise of AI-driven drug discovery and green chemistry has further highlighted the importance of compounds like 4-(2-bromoethyl)-2-methoxy-6-methylpyridine. Questions such as "How to optimize the yield of CAS 2228722-78-7?" or "What are the alternatives to brominated intermediates?" are frequently explored in academic and industrial forums. The compound's bromoethyl group offers reactivity that is pivotal for cross-coupling reactions, a hotspot in modern synthetic methodologies.

From a regulatory perspective, 4-(2-bromoethyl)-2-methoxy-6-methylpyridine is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its storage and handling require adherence to guidelines for brominated compounds. Environmental concerns around bromine-containing chemicals have also spurred research into its biodegradability and safer synthetic routes, addressing the broader demand for eco-friendly intermediates.

The compound's role in medicinal chemistry is underscored by its potential to modulate biological targets. For instance, derivatives of 2-methoxy-6-methylpyridine have been investigated for their pharmacokinetic properties, making CAS 2228722-78-7 a candidate for further derivatization. Searches like "4-(2-bromoethyl)-2-methoxy-6-methylpyridine biological activity" or "pyridine derivatives in drug design" reflect this interest.

In summary, 4-(2-bromoethyl)-2-methoxy-6-methylpyridine (CAS No. 2228722-78-7) represents a versatile and scientifically relevant compound. Its applications in pharmaceutical synthesis, coupled with evolving trends in sustainable chemistry, ensure its continued relevance. As research advances, this compound is likely to remain a focal point for innovations in organic synthesis and material science.